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Compound of Interest

Compound Name: Nickel(II)2-ethylhexanoate

Cat. No.: B12060812

Get Quote

This document provides immediate safety protocols, handling procedures, and disposal plans

for Nickel(II) 2-ethylhexanoate, tailored for research and drug development professionals.

Adherence to these guidelines is critical to mitigate the health risks associated with this

compound.

Core Hazards Summary

Nickel(II) 2-ethylhexanoate is a hazardous substance that poses significant health risks. It may

cause an allergic skin reaction, allergy or asthma symptoms, or breathing difficulties if inhaled.

[1] It is also suspected of causing genetic defects and causes damage to organs through

prolonged or repeated exposure.[1] This substance is very toxic to aquatic life with long-lasting

effects.[1]
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Hazard Statement H-Code

May cause an allergic skin reaction H317

May cause allergy or asthma symptoms or

breathing difficulties if inhaled
H334

Suspected of causing genetic defects H341

May cause cancer H350

May damage fertility or the unborn child H360

Causes damage to organs through prolonged or

repeated exposure
H372

Very toxic to aquatic life with long lasting effects H410

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the final and critical barrier in preventing exposure. The

following table outlines the minimum required PPE for handling Nickel(II) 2-ethylhexanoate.
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Body Part
Personal Protective
Equipment (PPE)

Standard

Hands

Chemical-resistant gloves

(Nitrile or neoprene are

recommended for nickel

compounds).[2]

EN374

Eyes
Tightly fitting safety goggles

with side-shields.[1]
EN 166 (EU) or NIOSH (US)

Respiratory

In case of inadequate

ventilation or potential for

aerosol/dust formation, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a P3 (EN 143)

filter cartridge.[3][4]

Varies by region

Body

Protective clothing to prevent

skin contact. Contaminated

work clothing should not be

allowed out of the workplace.

[1]
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Risk Assessment

PPE Selection

Action

Start: Handling Nickel(II) 2-ethylhexanoate

Is ventilation adequate?

Potential for aerosol/dust generation?

Yes

Add Respirator
(P3 filter)

No

Mandatory PPE:
- Chemical-resistant gloves

- Safety goggles
- Protective clothing

No

Yes

Proceed with handling

Click to download full resolution via product page

Operational Plan: Step-by-Step Handling Procedure
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1. Preparation and Engineering Controls:

Ventilation: Always handle Nickel(II) 2-ethylhexanoate in a well-ventilated area.[1] A chemical
fume hood is strongly recommended.
Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.
Spill Kit: Have a spill kit specifically for chemical spills available.

2. Donning Personal Protective Equipment (PPE):

Follow the PPE protocol outlined in the table above.
Inspect all PPE for integrity before use.

3. Handling the Chemical:

Avoid direct contact with skin and eyes.[1]
Do not breathe dust, fume, gas, mist, vapors, or spray.[1]
Use non-sparking tools to prevent ignition sources.[1]
When weighing or transferring, minimize the generation of dust or aerosols.[2]
Do not eat, drink, or smoke in the handling area.[1]

4. Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1]
Carefully remove and decontaminate or dispose of PPE according to institutional guidelines.
Contaminated work clothing must be removed and washed before reuse.[1]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If experiencing

respiratory symptoms, get emergency medical

help immediately.[1] If not breathing, give

artificial respiration.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing.[1] If skin irritation or a rash occurs,

seek medical attention.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Call a poison control

center or doctor immediately.[1]

Disposal Plan
1. Waste Collection:

Collect all waste, including excess Nickel(II) 2-ethylhexanoate and any contaminated
materials (e.g., gloves, absorbent pads), in a suitable, closed, and clearly labeled container.
[5]

2. Waste Disposal:

Dispose of the contents and container at an approved waste treatment and disposal facility
in accordance with all applicable local, state, and federal regulations.[1]
Do not allow the chemical to be released into the environment.[5]

3. Contaminated Packaging:
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Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]
Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill, if permissible by local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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